tert-butyl 2-(4-aminophenoxy)acetate hydrochloride
Overview
Description
Tert-butyl 2-(4-aminophenoxy)acetate hydrochloride (TBAPA-HCl) is an aminophenoxyacetate hydrochloride compound that has been used in scientific research for decades. It is a versatile compound with a wide range of applications in various fields, including biochemistry, physiology, and pharmacology. TBAPA-HCl is a useful tool for studying the effects of different compounds on the body, and can be used to produce a variety of compounds for further study.
Scientific Research Applications
Tert-butyl 2-(4-aminophenoxy)acetate hydrochloride has been used in a variety of scientific research applications, including drug development, pharmacology, and biochemistry. In drug development, tert-butyl 2-(4-aminophenoxy)acetate hydrochloride is used to study the effects of different compounds on the body. In pharmacology, tert-butyl 2-(4-aminophenoxy)acetate hydrochloride is used to study the pharmacokinetics and pharmacodynamics of different drugs. In biochemistry, tert-butyl 2-(4-aminophenoxy)acetate hydrochloride is used to study the biochemical and physiological effects of various compounds.
Mechanism of Action
Tert-butyl 2-(4-aminophenoxy)acetate hydrochloride is an aminophenoxyacetate hydrochloride compound that binds to specific receptors in the body. This binding causes a change in the activity of the receptor, which in turn causes the body to respond in a certain way. The mechanism of action of tert-butyl 2-(4-aminophenoxy)acetate hydrochloride is not fully understood, but it is believed to be related to its ability to bind to certain receptors in the body.
Biochemical and Physiological Effects
tert-butyl 2-(4-aminophenoxy)acetate hydrochloride has been studied extensively in a variety of biochemical and physiological applications. In general, tert-butyl 2-(4-aminophenoxy)acetate hydrochloride has been found to have a variety of effects on the body, including modulation of neurotransmitter release, inhibition of enzymes, and modulation of cell signaling pathways. tert-butyl 2-(4-aminophenoxy)acetate hydrochloride has also been found to have anti-inflammatory, antioxidant, and anti-cancer effects.
Advantages and Limitations for Lab Experiments
Tert-butyl 2-(4-aminophenoxy)acetate hydrochloride is a versatile compound that has many advantages for use in laboratory experiments. It is easy to synthesize, stable, and has a wide range of applications in various fields. However, tert-butyl 2-(4-aminophenoxy)acetate hydrochloride is also limited by its potential toxicity and its relatively short half-life in the body.
Future Directions
Tert-butyl 2-(4-aminophenoxy)acetate hydrochloride is a versatile compound with a wide range of applications in scientific research. Future research could focus on studying the mechanism of action of tert-butyl 2-(4-aminophenoxy)acetate hydrochloride in more detail, as well as exploring its potential therapeutic applications. Additionally, further research could be conducted to explore the potential toxicity and side effects of tert-butyl 2-(4-aminophenoxy)acetate hydrochloride, as well as its potential interactions with other drugs. Finally, tert-butyl 2-(4-aminophenoxy)acetate hydrochloride could be studied in more depth to explore its potential uses in drug development and pharmacology.
Synthesis Methods
Tert-butyl 2-(4-aminophenoxy)acetate hydrochloride is synthesized by reacting tert-butyl 2-(4-aminophenoxy)acetate with hydrochloric acid. This reaction produces tert-butyl 2-(4-aminophenoxy)acetate hydrochloride in anhydrous form. The synthesis of tert-butyl 2-(4-aminophenoxy)acetate hydrochloride is a simple process that can be carried out in a laboratory setting.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-(4-aminophenoxy)acetate hydrochloride involves the reaction of tert-butyl 2-(4-hydroxyphenoxy)acetate with hydrochloric acid and subsequent reaction with ammonia to form the final product.", "Starting Materials": [ "tert-butyl 2-(4-hydroxyphenoxy)acetate", "hydrochloric acid", "ammonia" ], "Reaction": [ "Step 1: tert-butyl 2-(4-hydroxyphenoxy)acetate is dissolved in hydrochloric acid and stirred at room temperature for 1 hour.", "Step 2: Ammonia is added dropwise to the reaction mixture and stirred for an additional 2 hours.", "Step 3: The resulting precipitate is filtered and washed with water.", "Step 4: The product is dried under vacuum to yield tert-butyl 2-(4-aminophenoxy)acetate hydrochloride." ] } | |
CAS RN |
2567502-05-8 |
Product Name |
tert-butyl 2-(4-aminophenoxy)acetate hydrochloride |
Molecular Formula |
C12H18ClNO3 |
Molecular Weight |
259.7 |
Purity |
95 |
Origin of Product |
United States |
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